Cas no 87617-21-8 (4-Methyl-1-nitro-2-(trifluoromethyl)benzene)

4-Methyl-1-nitro-2-(trifluoromethyl)benzene structure
87617-21-8 structure
4-Methyl-1-nitro-2-(trifluoromethyl)benzene
87617-21-8
C8H6F3NO2
205.133952617645
820736
13455432

4-Methyl-1-nitro-2-(trifluoromethyl)benzene Properties

Names and Identifiers

    • 4-Methyl-1-nitro-2-(trifluoromethyl)benzene
    • 2-METHYL-5-NITROBENZOTRIFLUOROIDE
    • 4-METHYL-2-TRIFLUOROMETHYL-NITROBENZENE
    • 5-Methyl-2-nitrobenzotrifluoride
    • 2-nitro-5-methylbenzotrifluoride
    • 4-nitro-3-(trifluoroMethyl)toluene
    • Benzene,4-methyl-1-nitro-2-(trifluoromethyl)
    • 4-Methyl-1-nitro-2-(trifluoromethyl)benzene (ACI)
    • AS-46117
    • XXWUTACVVCZXBM-UHFFFAOYSA-N
    • 87617-21-8
    • 4-NITRO-3-TRIFLUOROMETHYLTOLUENE
    • MFCD04972921
    • SCHEMBL6119720
    • DTXSID10541297
    • CS-0208131
    • CL8840
    • AKOS005258062
    • +Expand
    • MFCD04972921
    • XEQAJBVCRSOQEY-UHFFFAOYSA-N
    • 1S/C8H6F3NO2/c1-5-2-3-7(12(13)14)6(4-5)8(9,10)11/h2-4H,1H3
    • [O-][N+](C1C(C(F)(F)F)=CC(C)=CC=1)=O

Computed Properties

  • 205.03500
  • 0
  • 0
  • 2
  • 205.03506292g/mol
  • 14
  • 224
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 45.8Ų

Experimental Properties

  • 3.44520
  • 45.82000

4-Methyl-1-nitro-2-(trifluoromethyl)benzene Security Information

4-Methyl-1-nitro-2-(trifluoromethyl)benzene Customs Data

  • 2904909090

  • China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Methyl-1-nitro-2-(trifluoromethyl)benzene Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P004PM3-1g
4-METHYL-2-TRIFLUOROMETHYL-NITROBENZENE
 87617-21-8 98%
1g
 $44.00 2024-04-20
A2B Chem LLC
AC19019-1g
4-nitro-3-(trifluoromethyl)toluene
 87617-21-8 98%
1g
 $41.00 2024-04-19
Aaron
AR004PUF-1g
4-METHYL-2-TRIFLUOROMETHYL-NITROBENZENE
 87617-21-8 98%
1g
 $47.00
abcr
AB256607-1g
5-Methyl-2-nitrobenzotrifluoride, 98%; .
 87617-21-8 98%
1g
 €37.50
Ambeed
A324673-1g
4-Methyl-1-nitro-2-(trifluoromethyl)benzene
 87617-21-8 98%
1g
 $44.0
eNovation Chemicals LLC
Y1216634-25g
4-Methyl-1-nitro-2-(trifluoromethyl)benzene
 87617-21-8 95%
25g
 $600 2022-10-15
Fluorochem
216630-1g
4-Methyl-1-nitro-2-(trifluoromethyl)benzene
 87617-21-8 95%
1g
 ￡38.00 2022-02-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1278801-100mg
4-nitro-3-(trifluoromethyl)toluene
 87617-21-8 98%
100mg
 ￥80.00

4-Methyl-1-nitro-2-(trifluoromethyl)benzene Synthesis

Synthetic Circuit 1

401-79-6 401-79-6
87617-21-8 87617-21-8
67192-42-1 67192-42-1
Reaction Conditions
1.1 Reagents: Guanidine nitrate ,  Sulfuric acid ;  -10 °C; -10 °C → rt; overnight, rt
1.2 Reagents: Water ;  cooled
Reference
An 'Ortho Effect' in Electrophilic Aromatic Nitrations: Theoretical Analysis and Experimental Validation
Li, Hui-Jing; et al, Journal of the Chinese Chemical Society (Weinheim, 2014, 61(12), 1307-1312

Synthetic Circuit 2

401-79-6 401-79-6
87617-21-8 87617-21-8
96783-80-1 96783-80-1
67192-42-1 67192-42-1
81-20-9 81-20-9
Reaction Conditions
1.1 Reagents: Nitric acid Solvents: Water
Reference
A unique application of the sulfide reduction useful for the preparation of isomerically pure aromatic nitro compounds and anilines
Nickson, Thomas E., Journal of Organic Chemistry, 1986, 51(20), 3903-4

Synthetic Circuit 3

23984-80-7 23984-80-7
87617-21-8 87617-21-8
96783-80-1 96783-80-1
67192-42-1 67192-42-1
81-20-9 81-20-9
Reaction Conditions
1.1 Reagents: Sodium nitrate ,  Sulfuric acid Catalysts: Bronze Solvents: Ethanol ,  Dichloromethane ,  Water
2.1 Reagents: Nitric acid Solvents: Water
Reference
A unique application of the sulfide reduction useful for the preparation of isomerically pure aromatic nitro compounds and anilines
Nickson, Thomas E., Journal of Organic Chemistry, 1986, 51(20), 3903-4

Synthetic Circuit 4

96783-80-1 96783-80-1
87617-21-8 87617-21-8
67192-42-1 67192-42-1
87617-21-8 87617-21-8
96783-80-1 96783-80-1
67192-42-1 67192-42-1
81-20-9 81-20-9
Reaction Conditions
1.1 Reagents: Disodium sulfide ,  Sulfur ,  Ammonium chloride Solvents: Methanol ,  Water
1.2 Reagents: Hydrochloric acid
2.1 Reagents: Sodium nitrate ,  Sulfuric acid Catalysts: Bronze Solvents: Ethanol ,  Dichloromethane ,  Water
3.1 Reagents: Nitric acid Solvents: Water
Reference
A unique application of the sulfide reduction useful for the preparation of isomerically pure aromatic nitro compounds and anilines
Nickson, Thomas E., Journal of Organic Chemistry, 1986, 51(20), 3903-4

4-Methyl-1-nitro-2-(trifluoromethyl)benzene Raw materials

4-Methyl-1-nitro-2-(trifluoromethyl)benzene Preparation Products

4-Methyl-1-nitro-2-(trifluoromethyl)benzene Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:87617-21-8)
XU NV SHI
15221998634
1986399151@qq.com

4-Methyl-1-nitro-2-(trifluoromethyl)benzene Related Literature

87617-21-8 (4-Methyl-1-nitro-2-(trifluoromethyl)benzene) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:87617-21-8)4-Methyl-1-nitro-2-(trifluoromethyl)benzene
A10435
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